![molecular formula C5H11ClN2O B6250580 [(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride CAS No. 179684-70-9](/img/no-structure.png)
[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride
Overview
Description
[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride, also known as 5-iminopyrrolidin-2-ylmethanol hydrochloride, is an organic compound that has been studied for its potential use in a variety of scientific research applications. This compound is of particular interest due to its unique chemical structure and its potential for use in a variety of laboratory experiments. In
Scientific Research Applications
[(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride has been studied for its potential use in a variety of scientific research applications. This compound has been studied for its potential use in the synthesis of other compounds, such as peptides and nucleic acids. In addition, this compound has been studied for its potential use in the synthesis of drugs, such as antibiotics and antimalarials. Furthermore, this compound has been studied for its potential use in the synthesis of materials, such as polymers and nanomaterials.
Mechanism of Action
The mechanism of action of [(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride is not fully understood. However, it is believed that this compound acts as an enzyme inhibitor, blocking the activity of certain enzymes in the body. Additionally, this compound has been shown to interfere with the metabolism of certain drugs, potentially reducing their efficacy.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride are not fully understood. However, this compound has been shown to have anticonvulsant and analgesic effects in animal models. Additionally, this compound has been shown to have anti-inflammatory and immunomodulatory effects in animal models.
Advantages and Limitations for Laboratory Experiments
The advantages of using [(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride in laboratory experiments include its relatively low cost of production, its ease of synthesis, and its potential for use in a variety of scientific research applications. However, there are some limitations to using this compound in laboratory experiments. For example, this compound is not very stable in solution, and its use in certain experiments may be limited due to its potential for toxicity.
Future Directions
The future directions for [(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride include further research into its biochemical and physiological effects, its potential for use in drug synthesis, and its potential for use in materials synthesis. Additionally, further research into the mechanism of action of this compound and its potential for use in medical applications is warranted. Finally, further research into the safety and efficacy of this compound in humans is needed before it can be used in any clinical applications.
Synthesis Methods
The synthesis of [(2R)-[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-yl]methanol hydrochloride is a relatively straightforward process. The compound is synthesized from the reaction of [(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloridelidin-2-ylmethanol with hydrochloric acid. The reaction occurs in a basic medium, such as aqueous sodium hydroxide, and yields the desired compound in a relatively pure form. This synthesis method is relatively inexpensive and can be easily scaled up for larger scale production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride involves the reaction of pyrrolidine with formaldehyde followed by reduction of the resulting imine with sodium borohydride and subsequent quaternization with hydrochloric acid.", "Starting Materials": [ "Pyrrolidine", "Formaldehyde", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with formaldehyde to form the imine intermediate.", "Step 2: The imine intermediate is reduced with sodium borohydride to form the amine intermediate.", "Step 3: The amine intermediate is quaternized with hydrochloric acid to form [(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride." ] } | |
CAS RN |
179684-70-9 |
Product Name |
[(2R)-5-iminopyrrolidin-2-yl]methanol hydrochloride |
Molecular Formula |
C5H11ClN2O |
Molecular Weight |
150.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
